N-[3-(2-Oxo-1,3-oxazolidin-3-yl)propyl]acetamide

• IUPAC Name: N-[3-(2-oxo-1,3-oxazolidin-3-yl)propyl]acetamide
• InChI: InChI=1S/C8H14N2O3/c1-7(11)9-3-2-4-10-5-6-13-8(10)12/h2-6H2,1H3,(H,9,11)
• InChI Key: RLZRSMJCPXRGNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCCN1CCOC1=O
• Molecular Formula: C8H14N2O3
• Molecular Weight: 186.21 g/mol
• CAS No.: 1791206-46-6

Description

“N-[3-(2-Oxo-1,3-oxazolidin-3-yl)propyl]acetamide” is a compound that contains an oxazolidinone ring. Oxazolidinones are a class of compounds that have shown potential medicinal properties, particularly antibacterial activity.

Molecular Structure Analysis

The molecular structure of oxazolidinone compounds typically includes a five-membered ring containing nitrogen and oxygen atoms. The specific structure of “this compound” would include this oxazolidinone ring, along with a propyl group and an acetamide group.

Scientific Research Applications

Novel Oxazolidinone Antibacterial Agents

Oxazolidinones are a new class of antimicrobial agents with a unique mechanism for inhibiting bacterial protein synthesis. N-[3-(2-Oxo-1,3-oxazolidin-3-yl)propyl]acetamide analogs, such as U-100592 and U-100766, have been identified as novel oxazolidinone derivatives with potent in vitro antibacterial activities against a variety of clinically important human pathogens, including methicillin-susceptible and resistant Staphylococcus aureus, Enterococcus faecalis, and Mycobacterium tuberculosis. These compounds have been found to have bacteriostatic effects against staphylococci and enterococci, and bactericidal effects against streptococci, without evidence of rapid resistance development in staphylococcal and enterococcal strains (Zurenko et al., 1996).

Modified Oxazolidinones with Reduced Monoamine Oxidase A Activity

Research on oxazolidinones has focused on enhancing the safety profile by reducing their activity against monoamine oxidase A (MAO-A), an undesirable side effect. Modification of the conventional acetamide functionality found in oxazolidinones with 1,2,3-triazole has been identified as a promising approach. This modification resulted in compounds that maintained good antibacterial activity while showing reduced or no activity against MAO-A, indicating potential for safer oxazolidinone-based treatments (Reck et al., 2005).

Synthesis of N-((2-Oxo-3-Substituted-Oxazolidin-5-yl)methyl)acetamide

A novel synthesis method for N-((2-Oxo-3-substituted-oxazolidin-5-yl)methyl)acetamide has been developed, yielding compounds with confirmed structures by IR, H NMR, and elementary analysis. This synthesis method provides a mild and accessible approach for producing various N-((2-oxo-3-substituted-oxazolidin-5-yl)methyl)acetamides, demonstrating the versatility of oxazolidinones in pharmaceutical chemistry (Yang Chao, 2008).

Polymorphism in Linezolid

Linezolid, a widely used oxazolidinone antibiotic, has been studied for its polymorphic forms to understand its physical and chemical properties better. Two anhydrous polymorphic forms, labeled as form II and IV, have been characterized using single-crystal X-ray diffraction and powder diffraction methods. This study aids in the pharmaceutical development and quality control of linezolid, showcasing the importance of polymorphism studies in drug development (Maccaroni et al., 2008).